Cas no 325809-68-5 (4-(5-Bromo-2-methoxyphenylsulfonyl)morpholine)

• Product Name: 4-(5-Bromo-2-methoxyphenylsulfonyl)morpholine
• CAS No: 325809-68-5
• MF: C₁₁H₁₄BrNO₄S
• MW: 336.202161312103
• MDL: MFCD02043681
• CID: 304408
• PubChem ID: 775747
• Update Time: 2025-04-19

4-(5-Bromo-2-methoxyphenylsulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((5-Bromo-2-methoxyphenyl)sulfonyl)morpholine
• 4-(5-Bromo-2-methoxyphenylsulfonyl)morpholine
• Morpholine,4-[(5-bromo-2-methoxyphenyl)sulfonyl]-
• 4-(5-bromo-2-methoxyphenyl)sulfonylmorpholine
• AKOS000597321
• HMS2347I04
• AM86862
• SMR000070922
• CS-0451030
• 4-(5-bromo-2-methoxybenzenesulfonyl)morpholine
• 325809-68-5
• 4-[(5-bromo-2-methoxyphenyl)sulfonyl]morpholine
• F73459
• SCHEMBL15052436
• BRD-K41559720-001-03-4
• MLS000099200
• BS-25205
• 4-(5-Bromo-2-methoxybenzene-1-sulfonyl)morpholine
• 4-Bromo-2-(morpholin-4-ylsulphonyl)anisole
• AB00043582-01
• Z45515883
• CHEMBL1612137
• DTXSID80354538
• MLS002540576
• MFCD02043681
• 4-(5-BROMO-2-METHOXYBENZENESULPHONYL)MORPHOLINE
• DB-412009

• MDL： MFCD02043681
• Inchi： 1S/C11H14BrNO4S/c1-16-10-3-2-9(12)8-11(10)18(14,15)13-4-6-17-7-5-13/h2-3,8H,4-7H2,1H3
• InChI Key： VTEGRVPWQCKYTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(N1CCOCC1)(=O)=O)OC

Computed Properties

• Exact Mass: 334.98300
• Monoisotopic Mass: 334.98269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Melting Point: 151-155
• PSA: 64.22000
• LogP: 2.49730

4-(5-Bromo-2-methoxyphenylsulfonyl)morpholine Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：